Cas no 40423-36-7 (6-chloro-2,9-dimethyl-9H-Purine)

• Product Name: 6-chloro-2,9-dimethyl-9H-Purine
• CAS No: 40423-36-7
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 1112076
• PubChem ID: 15016715
• Update Time: 2025-11-01

6-chloro-2,9-dimethyl-9H-Purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,9-dimethyl-9H-Purine
• 6-chloro-2,9-dimethylpurine
• 9H-Purine, 6-chloro-2,9-dimethyl-
• SKTPMBONYIWPAC-UHFFFAOYSA-N
• MFCD22207477
• G62748
• SCHEMBL7289687
• 40423-36-7
• DTXSID40566993

• Inchi： 1S/C7H7ClN4/c1-4-10-6(8)5-7(11-4)12(2)3-9-5/h3H,1-2H3
• InChI Key： SKTPMBONYIWPAC-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C)=N1)N(C)C=N2

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.6Ų

Additional information on 6-chloro-2,9-dimethyl-9H-Purine

Comprehensive Overview of 6-Chloro-2,9-dimethyl-9H-Purine (CAS No. 40423-36-7): Properties, Applications, and Research Insights

The compound 6-chloro-2,9-dimethyl-9H-Purine (CAS No. 40423-36-7) is a chemically modified purine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular structure, this compound serves as a critical intermediate in the synthesis of nucleoside analogs and other biologically active molecules. Researchers and industry professionals frequently search for terms like "6-chloro-2,9-dimethyl-9H-Purine synthesis", "CAS 40423-36-7 applications", and "purine derivatives in drug discovery", reflecting its relevance in modern scientific endeavors.

Structurally, 6-chloro-2,9-dimethyl-9H-Purine features a chloro substituent at the 6-position and methyl groups at the 2- and 9-positions of the purine ring. These modifications enhance its stability and reactivity, making it a versatile building block for further chemical transformations. The compound's CAS registry number, 40423-36-7, is a unique identifier that ensures accurate referencing in regulatory documents and scientific literature. Given the growing interest in small-molecule therapeutics and nucleic acid chemistry, this purine derivative is often explored for its potential in designing novel enzyme inhibitors or antiviral agents.

In recent years, the demand for high-purity 6-chloro-2,9-dimethyl-9H-Purine has surged, driven by its utility in medicinal chemistry and bioconjugation. Laboratories prioritize queries such as "CAS 40423-36-7 suppliers" and "analytical methods for purine derivatives", underscoring the need for reliable sourcing and quality control. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity, ensuring compliance with industry standards.

Beyond its synthetic applications, 6-chloro-2,9-dimethyl-9H-Purine is studied for its potential role in epigenetic modulation and signal transduction pathways. The methyl groups on the purine ring may influence interactions with proteins or nucleic acids, a topic frequently searched as "methylated purines in epigenetics". Such investigations align with broader trends in precision medicine and targeted therapy development, where understanding subtle molecular interactions is paramount.

Environmental and safety considerations are also pivotal when handling 6-chloro-2,9-dimethyl-9H-Purine. While not classified as hazardous under standard regulations, proper storage conditions (e.g., anhydrous environments, controlled temperatures) are recommended to maintain its stability. Searches for "CAS 40423-36-7 safety data" and "purine derivative handling guidelines" highlight the community's focus on responsible laboratory practices.

In summary, 6-chloro-2,9-dimethyl-9H-Purine (CAS No. 40423-36-7) exemplifies the intersection of chemical innovation and biomedical research. Its multifaceted applications—from drug development to molecular biology—continue to inspire studies addressing contemporary challenges in therapeutic design and biochemical analysis. As scientific inquiries evolve, this compound remains a cornerstone for advancing knowledge in purine chemistry and beyond.